

Pictilisib with letrozole in advanced breast cancer

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pictilisib

CAS No.: 957054-30-7

Cat. No.: S548377

[Get Quote](#)

Clinical Study Summary: Pictilisib + Letrozole

Aspect	Details
Study Identifier	NCT00960960 (Phase Ib) [1] [2]
Patient Population	Postmenopausal women with hormone receptor-positive, locally recurrent or metastatic breast cancer [2]
Regimen	Pictilisib (260 mg orally, daily) + Letrozole (2.5 mg, daily) [1] [2]
Primary Objective	Safety, tolerability, and identification of the maximum tolerated dose (MTD) [1] [2]
Key Safety Findings	Manageable safety profile in Phase Ib; all patients (69/69) experienced at least one adverse event [1] [2].
Key Efficacy Findings	Supported further investigation; however, a subsequent Phase II trial (FERGI) found no significant improvement in progression-free survival when pictilisib was added to fulvestrant [3].

Key Limitations and Subsequent Findings


The initial Phase Ib study concluded that the combination had a "manageable" safety profile [1] [2]. However, a later, larger Phase II study (FERGI) investigating **pictilisib** with fulvestrant (another endocrine therapy) in a similar patient population revealed critical limitations:

- **Lack of Efficacy:** The addition of **pictilisib** to fulvestrant **did not significantly improve progression-free survival** in patients with estrogen receptor-positive, aromatase inhibitor-resistant advanced breast cancer [3].
- **Significant Toxicity:** Dosing of **pictilisib** was **limited by toxicity**. Grade 3 or worse adverse events occurred in 61% of patients receiving **pictilisib** plus fulvestrant, compared to 28% in the placebo-plus-fulvestrant group [3].
- **Development Halted:** The FERG trial investigators concluded that "**no further investigation of pictilisib in this setting is ongoing**," citing that more selective PI3K inhibitors might be needed to improve tolerability and efficacy [3].

Mechanistic Rationale and Experimental Workflow

The initial rationale for combining **pictilisib** with letrozole was based on strong preclinical evidence of crosstalk between the PI3K signaling pathway and estrogen receptor signaling. In hormone receptor-positive breast cancer, hyperactivation of the PI3K pathway is a known mechanism of resistance to endocrine therapies like letrozole [3] [4]. Inhibiting both pathways simultaneously was hypothesized to overcome this resistance.

The diagram below illustrates the signaling pathways and the theoretical basis for the combination therapy.



Cell Growth
Proliferation
Survival

Click to download full resolution via product page

Future Directions in PI3K Inhibition

The experience with **pictilisib** highlighted the challenges of first-generation pan-PI3K inhibitors. Current research has shifted towards more targeted agents:

- **Isoform-Selective Inhibitors:** Drugs like **alpelisib (BYL-719)**, which specifically inhibit the p110 α isoform, were developed to improve efficacy in tumors with PIK3CA mutations and reduce off-target toxicity [5] [6].
- **Clinical Success:** This strategy has proven successful; alpelisib in combination with fulvestrant is now an approved treatment for postmenopausal women with PIK3CA-mutated, HR+/HER2- advanced breast cancer [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. A phase Ib study of pictilisib (GDC-0941) in combination with... [pubmed.ncbi.nlm.nih.gov]
2. A phase Ib study of pictilisib (GDC-0941) in combination with ... [pmc.ncbi.nlm.nih.gov]
3. Pictilisib for oestrogen receptor-positive, aromatase inhibitor ... [pmc.ncbi.nlm.nih.gov]
4. The PI taselisib overcomes 3 resistance in... K inhibitor letrozole [pubmed.ncbi.nlm.nih.gov]
5. Effects of PI in AI-resistant 3 cell lines... K inhibition breast cancer [link.springer.com]
6. Will PI -targeted therapies for 3 become a reality? K cancer [tcr.amegroups.org]

To cite this document: Smolecule. [Pictilisib with letrozole in advanced breast cancer]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548377#pictilisib-with-letrozole-in-advanced-breast-cancer>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com